Cas no 68000-20-4 (methyl (1R)-cyclohex-3-ene-1-carboxylate)

• Product Name: methyl (1R)-cyclohex-3-ene-1-carboxylate
• CAS No: 68000-20-4
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD18835373
• CID: 968182
• PubChem ID: 11367040
• Update Time: 2025-05-21

methyl (1R)-cyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid,methylester,(1R)-(9CI)
• methyl (1R)-cyclohex-3-ene-1-carboxylate
• Methyl (R)-3-cyclohexene-1-carboxylate
• IPUNVLFESXFVFH-ZETCQYMHSA-N
• Methyl(R)-cyclohex-3-ene-1-carboxylate
• PS-16753
• SCHEMBL11982130
• AT23734
• Methyl (R)-cyclohex-3-ene-1-carboxylate
• 68000-20-4

• MDL： MFCD18835373
• Inchi： 1S/C8H12O2/c1-10-8(9)7-5-3-2-4-6-7/h2-3,7H,4-6H2,1H3/t7-/m0/s1
• InChI Key： IPUNVLFESXFVFH-ZETCQYMHSA-N
• SMILES： O(C)C([C@H]1CC=CCC1)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl (1R)-cyclohex-3-ene-1-carboxylate

Methyl (1R)-cyclohex-3-ene-1-carboxylate: An Overview of Its Structure, Synthesis, and Applications

Methyl (1R)-cyclohex-3-ene-1-carboxylate (CAS No. 68000-20-4) is a chiral organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a cyclohexene ring and a carboxylate ester group. The chiral center at the 1-position of the cyclohexene ring imparts enantiomeric specificity, making it a valuable building block in the synthesis of chiral molecules.

The structure of methyl (1R)-cyclohex-3-ene-1-carboxylate is defined by its molecular formula C₈H₁₂O₂. The compound features a six-membered cyclohexene ring with a double bond at the 3-position and a carboxylate ester group attached to the 1-position. The presence of the chiral center at the 1-position results in two enantiomers: (1R) and (1S). The (1R) enantiomer is particularly important due to its applications in asymmetric synthesis and pharmaceutical development.

The synthesis of methyl (1R)-cyclohex-3-ene-1-carboxylate can be achieved through various methods, including catalytic asymmetric hydrogenation and enantioselective organocatalysis. One common approach involves the hydrogenation of a substituted cyclohexenone using a chiral catalyst, such as a ruthenium or iridium complex. This method provides high enantioselectivity and yield, making it suitable for large-scale production. Another approach involves the use of chiral auxiliaries or organocatalysts to control the stereochemistry during the formation of the cyclohexene ring.

In recent years, significant advancements have been made in the application of methyl (1R)-cyclohex-3-ene-1-carboxylate in pharmaceuticals and materials science. In pharmaceutical research, this compound serves as a key intermediate in the synthesis of chiral drugs, particularly those targeting specific biological pathways. For example, it has been used in the synthesis of antiviral agents, anti-inflammatory drugs, and neuroprotective compounds. The chiral nature of methyl (1R)-cyclohex-3-ene-1-carboxylate ensures that the resulting drugs have enhanced biological activity and reduced side effects.

In materials science, methyl (1R)-cyclohex-3-ene-1-carboxylate has found applications in the development of chiral polymers and liquid crystals. Chiral polymers derived from this compound exhibit unique optical properties and can be used in various technological applications, such as optical sensors and displays. Additionally, methyl (1R)-cyclohex-3-ene-1-carboxylate can be incorporated into liquid crystal mixtures to induce chirality, which is crucial for creating advanced display technologies.

The stability and safety of methyl (1R)-cyclohex-3-ene-1-carboxylate are also important considerations for its practical use. This compound is generally stable under normal laboratory conditions but should be stored away from strong oxidizing agents and heat sources to prevent degradation. Safety data sheets (SDS) should be consulted for detailed handling and storage instructions.

In conclusion, methyl (1R)-cyclohex-3-ene-1-carboxylate (CAS No. 68000-20-4) is a versatile and valuable compound with applications spanning organic synthesis, pharmaceuticals, and materials science. Its unique structure and chiral properties make it an essential building block for the development of advanced materials and therapeutic agents. Ongoing research continues to explore new applications and synthetic methods for this compound, further highlighting its importance in modern chemistry.